Cas no 7208-40-4 (1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel-)

• Product Name: 1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel-
• CAS No: 7208-40-4
• MF: C₁₂H₁₈O₈
• MW: 290.266524791718
• CID: 565947
• PubChem ID: 230393
• Update Time: 2025-04-19

1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel-
• [(2R,3S)-2,3,4-triacetyloxybutyl] acetate
• [(2S,3R)-2,3,4-triacetyloxybutyl] acetate
• 1,3,4-Butanetetrol, tetraacetate, (R*,S*)-
• NSC25285
• SCHEMBL7150206
• Erythritol tetraacetate
• RSZROFFHBBZJAD-TXEJJXNPSA-N
• NSC-25285
• 7208-40-4

• Inchi： 1S/C12H18O8/c1-7(13)17-5-11(19-9(3)15)12(20-10(4)16)6-18-8(2)14/h11-12H,5-6H2,1-4H3/t11-,12+
• InChI Key： RSZROFFHBBZJAD-TXEJJXNPSA-N
• SMILES： O(C(C)=O)[C@H](COC(C)=O)[C@H](COC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 290.10014
• Monoisotopic Mass: 290.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.202
• Boiling Point: 321.6°C at 760 mmHg
• Flash Point: 136.5°C
• Refractive Index: 1.448
• PSA: 105.2